Cas no 2549186-23-2 (5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine)

5-Bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine is a halogenated pyrrolopyrimidine derivative with significant potential in medicinal chemistry and pharmaceutical research. Its structure features both bromo and iodo substituents, enhancing its reactivity for cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling versatile derivatization. The 7-methyl group contributes to steric and electronic modulation, while the 4-amino group provides a handle for further functionalization. This compound is particularly valuable as a scaffold for kinase inhibitor development and other biologically active molecules. Its well-defined reactivity profile and stability make it a useful intermediate in synthetic organic chemistry and drug discovery applications.

5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine structure

2549186-23-2 structure

Product Name:5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine

CAS No:2549186-23-2

MF:C₇H₆BrIN₄

MW:352.96

MDL:MFCD34566908

CID:5096317

PubChem ID:155309970

Update Time:2026-03-02

5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine
- MFCD34566908
- 2549186-23-2
- 5-Bromo-6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- F78302
- 5-bromo-6-iodo-7-methylpyrrolo[2,3-d]pyrimidin-4-amine
- PS-18853
- SY323321
- SCHEMBL22677021
- DB-413745
- 4-Amino-5-bromo-6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine
- MDL： MFCD34566908
- Inchi： 1S/C7H6BrIN4/c1-13-5(9)4(8)3-6(10)11-2-12-7(3)13/h2H,1H3,(H2,10,11,12)
- InChI Key： QWAIFWIYPOWQDH-UHFFFAOYSA-N
- SMILES： N1(C(I)=C(Br)C2C(N)=NC=NC1=2)C

Computed Properties

Exact Mass: 351.88206g/mol
Monoisotopic Mass: 351.88206g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 56.7Å²

5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1102110-100mg	5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine	2549186-23-2	97%	100mg	$185	2024-07-21
eNovation Chemicals LLC	Y1102110-250MG	5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine	2549186-23-2	97%	250mg	$295	2024-07-21
eNovation Chemicals LLC	Y1102110-500MG	5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine	2549186-23-2	97%	500mg	$495	2024-07-21
eNovation Chemicals LLC	Y1102110-1G	5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine	2549186-23-2	97%	1g	$745	2024-07-21
eNovation Chemicals LLC	Y1102110-5G	5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine	2549186-23-2	97%	5g	$2235	2024-07-21
eNovation Chemicals LLC	Y1102110-10G	5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine	2549186-23-2	97%	10g	$3725	2024-07-21
Chemenu	CM1018750-250mg	5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine	2549186-23-2	95%+	250mg	$288	2024-07-28
Chemenu	CM1018750-500mg	5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine	2549186-23-2	95%+	500mg	$480	2024-07-28
Chemenu	CM1018750-1g	5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine	2549186-23-2	95%+	1g	$720	2024-07-28
Chemenu	CM1018750-5g	5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine	2549186-23-2	95%+	5g	$2160	2024-07-28

5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine Related Literature

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Analyst, 1880,5, 146-147
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3. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

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4. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

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Additional information on 5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine

Comprehensive Analysis of 5-Bromo-6-Iodo-7-Methyl-Pyrrolo[2,3-d]Pyrimidin-4-Amine (CAS 2549186-23-2)

The compound 5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine (CAS 2549186-23-2) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring both bromo and iodo substituents, makes it a valuable intermediate for cross-coupling reactions and drug discovery. This article delves into its properties, applications, and relevance in modern scientific advancements, addressing common queries such as "pyrrolopyrimidine derivatives in cancer research" and "halogenated heterocycles in medicinal chemistry."

With the rise of targeted therapies and small-molecule inhibitors, researchers are increasingly focusing on pyrrolo[2,3-d]pyrimidine scaffolds due to their ability to modulate kinase activity. The presence of 5-bromo and 6-iodo groups in this compound enhances its reactivity in Sonogashira and Suzuki-Miyaura reactions, which are pivotal for constructing complex bioactive molecules. Recent studies highlight its utility in developing JAK/STAT inhibitors, a hot topic in autoimmune and oncology research.

From a synthetic perspective, CAS 2549186-23-2 offers versatility in structure-activity relationship (SAR) studies. Its 7-methyl group improves metabolic stability, a critical factor in drug design. Laboratories exploring "halogenated pyrrolopyrimidines" or "amine-functionalized heterocycles" often prioritize this compound for its balanced lipophilicity and electronic effects. Furthermore, its role in DNA-encoded library (DEL) screening aligns with the growing demand for high-throughput hit identification.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, 5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine requires careful handling due to its halogen content. Researchers frequently search for "green chemistry alternatives for halogenated compounds," prompting innovations in catalytic methods to reduce waste. This compound’s stability under microwave-assisted synthesis conditions further supports sustainable practices.

In conclusion, CAS 2549186-23-2 exemplifies the intersection of medicinal chemistry and material science. Its applications span from kinase inhibitor development to agrochemical lead optimization, addressing trending topics like "fragment-based drug discovery" and "heterocyclic building blocks." As the scientific community advances toward precision medicine, this compound will undoubtedly remain a cornerstone in innovative research.